Cas no 635702-39-5 (Methyl 4-{[(2S)-butan-2-yl]oxy}benzoate)

• Product Name: Methyl 4-{[(2S)-butan-2-yl]oxy}benzoate
• CAS No: 635702-39-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2850993
• PubChem ID: 18446984
• Update Time: 2025-04-21

Methyl 4-{[(2S)-butan-2-yl]oxy}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-(S)-butoxy)benzoate
• 635702-39-5
• HSFOKEFAEWVYQS-VIFPVBQESA-N
• SCHEMBL4686240
• Methyl 4-{[(2S)-butan-2-yl]oxy}benzoate
• DTXSID60593882

• Inchi： 1S/C12H16O3/c1-4-9(2)15-11-7-5-10(6-8-11)12(13)14-3/h5-9H,4H2,1-3H3/t9-/m0/s1
• InChI Key： HSFOKEFAEWVYQS-VIFPVBQESA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)[C@@H](C)CC

Computed Properties

• Exact Mass: 208.109944368Da
• Monoisotopic Mass: 208.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų